Cas no 52636-53-0 (5-methyl-2-(propan-2-yl)cyclohexane-1-thiol)

• Product name: 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol
• CAS No: 52636-53-0
• MF: C₁₀H₂₀S
• MW: 172.331
• CID: 3411001
• PubChem ID: 12687248

5-methyl-2-(propan-2-yl)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANETHIOL, 5-METHYL-2-(1-METHYLETHYL)-
• 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol
• Menthanthiol
• 52636-53-0
• 5-METHYL-2-(PROPAN-2-YL)CYCLOHEXANE-1-THIOL
• p-Menthane-3-thiol
• GIBAZODYJIQFGD-UHFFFAOYSA-N
• SCHEMBL6563572
• EN300-1288446
• Cyclohexanethiol, 5-methyl-2-(1-methylethyl)-

• Inchi： InChI=1S/C10H20S/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3
• InChI Key： GIBAZODYJIQFGD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.12857181g/mol
• Monoisotopic Mass: 172.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol

Comprehensive Overview of 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol (CAS No. 52636-53-0)

5-methyl-2-(propan-2-yl)cyclohexane-1-thiol, with the CAS number 52636-53-0, is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry. This compound, often referred to as a thiol derivative, is known for its unique aromatic properties and potential applications in perfumery and food additives. Its molecular structure, featuring a cyclohexane ring substituted with a methyl group and an isopropyl group, contributes to its distinct chemical behavior and sensory characteristics.

In recent years, the demand for natural and synthetic flavor compounds has surged, driven by consumer preferences for clean-label products and sustainable ingredients. 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol aligns with these trends, as it can be synthesized through green chemistry approaches, minimizing environmental impact. Researchers and manufacturers are increasingly exploring its potential as a flavor enhancer or fragrance component, particularly in beverages, confectionery, and personal care products.

The compound's thiol functional group is of particular interest due to its ability to impart sulfurous notes, which are highly valued in creating complex aroma profiles. For instance, it may mimic the tropical fruit nuances found in passionfruit or guava, making it a sought-after ingredient in natural flavor formulations. Additionally, its stability under various pH conditions and thermal processing makes it suitable for a wide range of industrial applications.

From a synthetic chemistry perspective, 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol serves as a valuable intermediate in the production of more complex organosulfur compounds. Its reactivity with electrophiles and nucleophiles allows for the creation of diverse derivatives, which can be tailored for specific sensory attributes or functional properties. This versatility has led to its inclusion in patented formulations and proprietary blends across the flavor and fragrance industry.

As the global market for specialty chemicals continues to expand, 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol is poised to play a pivotal role in meeting the evolving demands of consumers and manufacturers alike. Its combination of synthetic accessibility, sensory appeal, and regulatory compliance positions it as a key player in the future of flavor innovation and fragrance development.